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Compound of Interest

Compound Name: p-Toluidine

CAS No.: 26915-12-8

Cat. No.: B7760932 Get Quote

RCRA Waste Code: U353[1]

Executive Safety Directive
STOP. Before handling p-Toluidine (4-aminotoluene), verify your waste stream setup.[1]

This substance is a RCRA Listed Hazardous Waste (U353). It is not merely "organic waste"; it

is a specific toxicant capable of inducing Methemoglobinemia (cyanosis) through skin

absorption and inhalation.

Critical Prohibition: NEVER mix p-Toluidine waste with oxidizing agents (e.g., Nitric Acid,

Peroxides) or strong acids.[2] This can result in rapid exothermic reactions or the evolution of

toxic nitrogen oxide gases.

Operational Hazard: With a melting point of ~43°C (111°F), p-Toluidine may exist as a solid

or a supercooled liquid depending on lab ambient temperature.[1] Spill protocols must

account for phase changes.

Chemical Intelligence & Physical Properties
Understanding the physical state is the first step in proper containment. p-Toluidine is light-

sensitive and will degrade (darken) over time, but its toxicity profile remains active.[1]
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Property Value Operational Implication

CAS Number 106-49-0 Unique identifier for labeling.[1]

RCRA Code U353
MANDATORY on all waste

tags.

Melting Point 43–44 °C
May melt in hot storage; store

in cool, dry areas.[1]

Flash Point 87 °C (188 °F)
Combustible. Keep away from

open flames/heat sources.

Solubility
Low (Water), High

(Alcohol/Ether)

Use alcohol-based solvents for

decontamination, not just

water.[1]

Toxicity Skin, Inhalation, Oral
Skin absorption is a primary

route of exposure.

Disposal Workflow & Logic
The following protocol ensures compliance with EPA regulations (40 CFR Part 261) and

minimizes personnel exposure.

Phase A: Segregation (The "Amine Rule")
p-Toluidine is a primary aromatic amine. It acts as a weak base.

Incompatibility: Segregate strictly from Oxidizers and Acids.

Storage: Store in Amber Glass or HDPE containers to prevent photo-degradation.

Waste Stream: Do not combine with general "Non-Halogenated Organic Solvents" if those

solvents contain acidic modifiers. It requires a dedicated "Toxic/Organic" stream or "Amines"

stream.

Phase B: Containerization
Solid Waste (Pure Substance):
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Collect in a wide-mouth HDPE jar.

Double-bagging (polyethylene) is recommended to prevent dust generation during

transport.

Label: "Hazardous Waste - p-Toluidine - Toxic - RCRA U353".[1]

Liquid Waste (Solutions):

If dissolved in ethanol/methanol: Collect in a solvent safety can or glass bottle.

Ensure the solvent is compatible (no oxidizers).

Label: List all constituents (e.g., "Methanol 95%, p-Toluidine 5%") and affix the U353

code.[1]

Phase C: Disposal Pathway
The only acceptable final disposal method for p-Toluidine is Controlled Incineration at a

permitted facility.

Why Incineration? High-temperature combustion is required to break the aromatic ring and

destroy the amine group, preventing environmental leaching and aquatic toxicity.[1]

Why not Neutralization? While acids can form salts (p-Toluidine hydrochloride), this

increases the waste volume and does not remove the toxic organic characteristic.[1] Do not

neutralize for disposal; incinerate.

Visualized Decision Logic (DOT Diagram)
The following flowchart illustrates the decision-making process for disposing of p-Toluidine,

ensuring the correct waste stream is selected.
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Start: p-Toluidine Waste

Determine Physical State

Solid (Pure/Contaminated Debris) Liquid (Solution)

Double Bag (Polyethylene)
Place in Wide-Mouth HDPE Jar

Verify Solvent Compatibility
(No Oxidizers/Acids)

LABELING CRITICAL:
Name: p-Toluidine

Hazard: Toxic/Combustible
Code: RCRA U353

Store in Satellite Accumulation Area
(Cool, Dark, Ventilated)

Transfer to EHS for
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of p-Toluidine waste streams.

Emergency Contingencies & Spill Management
Scenario: Benchtop Spill (Solid or Molten)
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PPE Upgrade: Immediately don Nitrile or Silver Shield/4H gloves (Latex is insufficient for

aromatics). Wear a half-mask respirator with P100/Organic Vapor cartridges if dust or vapors

are present.[1]

Containment:

If Solid: Cover with wet paper towels to prevent dust dispersion. Do not dry sweep.

If Molten (Liquid): Allow to cool and solidify if safe, or absorb with sand/vermiculite.[1]

Decontamination:

Scoop material into the U353 waste container.

Clean surface with an alcohol-based solvent (ethanol or isopropanol) followed by soap

and water. p-Toluidine is not highly water-soluble; water alone will spread the

contamination.[1]

Medical Monitoring: If skin contact occurs, wash immediately.[3] Monitor for signs of cyanosis

(blue lips/fingernails) for 24 hours, as Methemoglobinemia can be delayed.[1]

References
U.S. Environmental Protection Agency (EPA).List of Hazardous Wastes: Discarded

Commercial Chemical Products (U-List). 40 CFR § 261.33. Retrieved from [Link]

Centers for Disease Control and Prevention (CDC) - NIOSH.NIOSH Pocket Guide to

Chemical Hazards: p-Toluidine. Retrieved from [Link]

National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 7813, p-Toluidine.[1] Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Occupational Chemical Database: p-
Toluidine.[4] Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b7760932?utm_src=pdf-body
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.sigmaaldrich.com/SG/en/sds/aldrich/461121
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261/subpart-D/section-261.33
https://www.benchchem.com/product/b7760932?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/npgd0619.html
https://www.benchchem.com/product/b7760932?utm_src=pdf-body
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/p-Toluidine
https://www.benchchem.com/product/b7760932?utm_src=pdf-body
https://www.benchchem.com/product/b7760932?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC376352500&productDescription=P-TOLUIDINE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.osha.gov/chemicaldata/468
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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